Cas no 2228621-91-6 (tert-butyl 4-(2-hydroxypropyl)-1H-imidazole-1-carboxylate)

• Product Name: tert-butyl 4-(2-hydroxypropyl)-1H-imidazole-1-carboxylate
• CAS No: 2228621-91-6
• MF: C₁₁H₁₈N₂O₃
• MW: 226.272222995758
• CID: 5922252
• PubChem ID: 165671576
• Update Time: 2025-10-31

tert-butyl 4-(2-hydroxypropyl)-1H-imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(2-hydroxypropyl)-1H-imidazole-1-carboxylate
• 2228621-91-6
• EN300-1896093

• Inchi： 1S/C11H18N2O3/c1-8(14)5-9-6-13(7-12-9)10(15)16-11(2,3)4/h6-8,14H,5H2,1-4H3
• InChI Key： XNEWNZCDDAPRHS-UHFFFAOYSA-N
• SMILES： O(C(N1C=NC(=C1)CC(C)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 226.13174244g/mol
• Monoisotopic Mass: 226.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl 4-(2-hydroxypropyl)-1H-imidazole-1-carboxylate

tert-butyl 4-(2-hydroxypropyl)-1H-imidazole-1-carboxylate (CAS No. 2228621-91-6): An Overview of a Versatile Compound in Pharmaceutical Research

tert-butyl 4-(2-hydroxypropyl)-1H-imidazole-1-carboxylate (CAS No. 2228621-91-6) is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, characterized by its tert-butyl and hydroxypropyl substituents on an imidazole ring, offers a range of applications in drug development and medicinal chemistry.

The imidazole ring is a fundamental structural motif found in many biologically active molecules, including histamine and several important enzymes. The presence of the hydroxypropyl group introduces additional reactivity and solubility properties, making the compound particularly interesting for various pharmaceutical applications. The tert-butyl group, known for its steric hindrance and stability, further enhances the compound's potential as a building block in drug design.

Recent studies have explored the potential of tert-butyl 4-(2-hydroxypropyl)-1H-imidazole-1-carboxylate in various therapeutic areas. One notable application is its use as an intermediate in the synthesis of imidazole-based drugs. Imidazoles are widely used in antifungal and antihistaminic medications due to their ability to interact with specific biological targets. The hydroxypropyl substituent can be modified to introduce additional functional groups, enhancing the compound's pharmacological profile.

In the context of drug delivery systems, tert-butyl 4-(2-hydroxypropyl)-1H-imidazole-1-carboxylate has shown promise as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into active drugs within the body through metabolic processes. The hydroxypropyl group can be designed to facilitate controlled release and improve the bioavailability of the active drug, making it a valuable tool in optimizing therapeutic outcomes.

Another area of interest is the compound's potential as a ligand for G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in numerous physiological processes and are common targets for drug development. The imidazole ring's ability to form hydrogen bonds and π-π interactions makes it an attractive candidate for designing ligands that can modulate GPCR activity. Recent research has demonstrated that tert-butyl 4-(2-hydroxypropyl)-1H-imidazole-1-carboxylate can bind to specific GPCRs with high affinity, suggesting its potential as a lead compound for developing novel therapeutics.

The synthesis of tert-butyl 4-(2-hydroxypropyl)-1H-imidazole-1-carboxylate typically involves multi-step reactions, including nucleophilic substitution, condensation, and protection/deprotection steps. These synthetic routes have been optimized to achieve high yields and purity, making the compound readily available for research purposes. The ease of synthesis and modification also contribute to its versatility in pharmaceutical applications.

In terms of safety and toxicity, preliminary studies have indicated that tert-butyl 4-(2-hydroxypropyl)-1H-imidazole-1-carboxylate exhibits low toxicity at therapeutic concentrations. However, further toxicological evaluations are necessary to ensure its safety for clinical use. These assessments typically involve in vitro and in vivo studies to evaluate cytotoxicity, genotoxicity, and other relevant endpoints.

The future outlook for tert-butyl 4-(2-hydroxypropyl)-1H-imidazole-1-carboxylate is promising. Ongoing research is focused on optimizing its chemical structure to enhance its pharmacological properties and explore new therapeutic applications. Collaborative efforts between chemists, biologists, and pharmacologists are essential to fully realize the potential of this compound in drug development.

In conclusion, tert-butyl 4-(2-hydroxypropyl)-1H-imidazole-1-carboxylate (CAS No. 2228621-91-6) is a versatile compound with significant potential in pharmaceutical research. Its unique chemical structure and biological activities make it a valuable tool for developing new drugs and improving existing therapeutic strategies. As research continues to advance, this compound is likely to play an increasingly important role in the field of medicinal chemistry.